Cas no 320418-16-4 (4-(Dimethylamino)-6-phenyl-2-(2-pyridinyl)-5-pyrimidinecarbonitrile)

• Product name: 4-(Dimethylamino)-6-phenyl-2-(2-pyridinyl)-5-pyrimidinecarbonitrile
• CAS No: 320418-16-4
• MDL: MFCD00139473
• CID: 4645621

4-(Dimethylamino)-6-phenyl-2-(2-pyridinyl)-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(DIMETHYLAMINO)-6-PHENYL-2-(2-PYRIDINYL)-5-PYRIMIDINECARBONITRILE
• 5-Pyrimidinecarbonitrile, 4-(dimethylamino)-6-phenyl-2-(2-pyridinyl)-
• 4-(Dimethylamino)-6-phenyl-2-(2-pyridinyl)-5-pyrimidinecarbonitrile

• MDL： MFCD00139473

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(Dimethylamino)-6-phenyl-2-(2-pyridinyl)-5-pyrimidinecarbonitrile

Research Brief on 4-(Dimethylamino)-6-phenyl-2-(2-pyridinyl)-5-pyrimidinecarbonitrile (CAS: 320418-16-4)

4-(Dimethylamino)-6-phenyl-2-(2-pyridinyl)-5-pyrimidinecarbonitrile (CAS: 320418-16-4) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a kinase inhibitor, particularly in targeting specific signaling pathways involved in cancer and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, biological activities, and potential clinical applications.

Recent investigations into the compound's mechanism of action have revealed its ability to selectively inhibit key kinases, such as JAK2 and EGFR, which are critical in the regulation of cell proliferation and survival. Structural analysis indicates that the pyrimidine core and the dimethylamino group play pivotal roles in binding to the ATP-binding sites of these kinases, thereby disrupting their enzymatic activity. This specificity makes 4-(Dimethylamino)-6-phenyl-2-(2-pyridinyl)-5-pyrimidinecarbonitrile a promising candidate for targeted therapy.

In vitro and in vivo studies have demonstrated the compound's efficacy in suppressing tumor growth and reducing inflammatory responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibited potent anti-proliferative effects against several cancer cell lines, including breast and lung cancer, with IC50 values in the low micromolar range. Additionally, its anti-inflammatory properties were validated in murine models of rheumatoid arthritis, where it significantly reduced cytokine production and joint inflammation.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts have focused on structural modifications to enhance its drug-like characteristics while retaining its inhibitory potency. For example, researchers have explored the introduction of solubilizing groups or the replacement of the pyridinyl moiety to improve aqueous solubility and reduce off-target effects.

In conclusion, 4-(Dimethylamino)-6-phenyl-2-(2-pyridinyl)-5-pyrimidinecarbonitrile represents a versatile scaffold for the development of novel kinase inhibitors. Its dual role in oncology and immunology underscores its therapeutic potential, although further preclinical and clinical studies are warranted to fully elucidate its safety and efficacy profiles. This compound exemplifies the intersection of chemical biology and drug discovery, offering new avenues for addressing unmet medical needs.